Cas no 1251548-52-3 (2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide
• CAS No: 1251548-52-3
• MF: C₁₄H₁₃Cl₂NO₃S
• MW: 346.228920698166
• CID: 6220527
• PubChem ID: 52992623
• Update Time: 2025-06-07

2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide
• 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-thiophen-3-ylethyl)acetamide
• AKOS024523499
• 2-(2,4-dichlorophenoxy)-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]acetamide
• 1251548-52-3
• VU0524756-1
• F5857-1278
• 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(thiophen-3-yl)ethyl)acetamide

• Inchi： 1S/C14H13Cl2NO3S/c15-10-1-2-13(11(16)5-10)20-7-14(19)17-6-12(18)9-3-4-21-8-9/h1-5,8,12,18H,6-7H2,(H,17,19)
• InChI Key： XTPLSTWLEZMGEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC(C1=CSC=C1)O)=O)Cl

Computed Properties

• Exact Mass: 344.9993198g/mol
• Monoisotopic Mass: 344.9993198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide (CAS No. 1251548-52-3) and Its Emerging Applications in Chemical Biology

2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide, identified by its CAS number 1251548-52-3, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique combination of a dichlorophenoxy group, a hydroxyethyl side chain, and a thiophen-3-yl moiety, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular targeting.

The dichlorophenoxy moiety is a well-established pharmacophore found in numerous agrochemicals and pharmaceuticals, known for its ability to modulate biological pathways through interactions with specific enzymes and receptors. In the context of 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide, this group likely contributes to the compound's binding affinity and selectivity, making it a potential lead for developing novel therapeutic agents.

Complementing the dichlorophenoxy group is the hydroxyethyl side chain, which introduces a polar hydroxyl group capable of engaging in hydrogen bonding interactions. This feature not only enhances solubility but also facilitates specific molecular recognition events. The presence of a thiophen-3-yl substituent adds another layer of complexity, as thiophene derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the potential of such compounds. The structural motifs present in 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide align well with targets implicated in various diseases, suggesting its utility in addressing unmet medical needs. For instance, studies have highlighted the role of phenoxyacetic acid derivatives in modulating metabolic pathways, which are often dysregulated in conditions such as diabetes and obesity.

Moreover, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide. These algorithms can predict binding affinities and toxicity profiles with remarkable accuracy, streamlining the process of optimizing lead compounds for clinical development. The compound's structural features are particularly amenable to virtual screening approaches, allowing for rapid assessment across large databases of biological targets.

In vitro studies have begun to elucidate the mechanistic basis of action for this compound. Initial experiments suggest that it may interact with enzymes involved in signal transduction pathways relevant to cancer progression. The dichlorophenoxy group's ability to disrupt protein-protein interactions has been observed in related molecules, hinting at potential applications in oncology. Concurrently, the hydroxyethyl and thiophen-3-yl components may contribute to inhibiting kinases or modulating transcription factors.

The growing interest in multitargeted approaches has also positioned 2-(2,4-dichlorophenoxy)-N-2-hydroxy-2-(thiophen-3-yl)ethylacetamide as a candidate for developing combination therapies. By simultaneously engaging multiple pathways or receptors, such compounds can offer synergistic effects that enhance therapeutic outcomes. Preliminary data indicate that this molecule may exhibit properties conducive to combination regimens with existing chemotherapeutic agents.

From a synthetic chemistry perspective, the preparation of this compound presents interesting challenges due to its complex architecture. Strategies involving multi-step organic synthesis have been employed to construct the desired framework efficiently. Advances in catalytic methods have further refined these processes, enabling scalable production for research purposes. Such developments are crucial for translating laboratory discoveries into viable drug candidates.

The regulatory landscape surrounding novel chemical entities necessitates rigorous evaluation before clinical translation. Good Manufacturing Practices (GMP) compliance ensures that materials used in preclinical studies meet high-quality standards. As research on 1251548-52-3 progresses, adherence to these guidelines will be essential for advancing towards human trials.

Emerging evidence suggests that derivatives of this class may hold promise beyond traditional pharmaceutical applications. Industrial researchers are exploring modifications that could enhance bioavailability or reduce environmental impact while maintaining biological efficacy. Such efforts align with broader trends toward sustainable chemistry practices.

The interdisciplinary nature of modern chemical biology underscores the importance of collaboration between synthetic chemists and biologists. By integrating expertise across disciplines, 1251548-52-3 continues to emerge as a cornerstone compound whose full potential remains yet to be fully explored